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Compound of Interest

(S)-1-(4-Bromophenyl)ethane-1,2-
Compound Name:

diol
CAS No.: 160332-70-7
Cat. No.: B2769284

Get Quote

Executive Summary

(S)-1-(4-Bromophenyl)ethane-1,2-diol (CAS: 160332-70-7) represents a high-value chiral
building block in modern medicinal chemistry.[1][2] Its structural utility lies in its dual-
functionality: it possesses a defined stereocenter (S-configuration) adjacent to a reactive
primary hydroxyl group, and a para-bromoaryl moiety that serves as a versatile handle for
cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig).[1]

This guide dissects the physicochemical profile, synthetic pathways, and strategic applications
of this compound, specifically focusing on its role as a precursor for chiral epoxides and amino-
alcohol pharmacophores found in beta-adrenergic agonists and antifungal agents.

Physicochemical Profile

The following data summarizes the core properties required for analytical characterization and
process handling.
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Property Specification
CAS Number 160332-70-7 (S-isomer) / 92093-23-7 (racemic)
IUPAC Name (1S)-1-(4-bromophenyl)ethane-1,2-diol
Molecular Formula CsHoBro:
Molecular Weight 217.06 g/mol
Appearance White to off-white crystalline solid
Purity Standard =>98% (Chiral HPLC)
o (S)-enantiomer (ee > 98% typical via Sharpless
Chirality
AD)
- Soluble in MeOH, EtOH, DMSO, EtOAc;
Solubility ) )
Sparingly soluble in H20
Storage Inert atmosphere (Ar/N2), 2—8°C, Hygroscopic

Synthetic Methodology: Sharpless Asymmetric
Dihydroxylation[1]

The most authoritative and scalable route to (S)-1-(4-bromophenyl)ethane-1,2-diol is the
Sharpless Asymmetric Dihydroxylation (SAD) of 4-bromostyrene.[1] This reaction uses an
osmium catalyst with a chiral ligand to install the diol functionality with high enantiomeric
excess.[1]

Reaction Mechanism & Protocol

To obtain the (S)-enantiomer, AD-mix-a (containing the ligand (DHQ)2PHAL) is required.[1]
Note that the mnemonic "Alpha for Absent" (referring to the bottom face attack) typically yields
the S-configuration for styrene derivatives, but one must always verify with the specific ligand-
substrate interaction.[1]

e Substrate: 4-Bromostyrene[1]

e Reagent: AD-mix-a (contains K20sO2(OH)4, (DHQ)2PHAL, KsFe(CN)s, K2COs3)
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e Solvent System:t-BuOH : H20 (1:1 v/v)[1]

o Additive: Methanesulfonamide (MeSOz2NH:z) — accelerates hydrolysis of the osmate ester.

Step-by-Step Protocol

e Preparation: Dissolve 1.4 g of AD-mix-a in 10 mL of t-BuOH/H20 (1:1). Stir at room
temperature until fully dissolved.

e Cooling: Cool the mixture to 0°C. The lower temperature enhances enantioselectivity.

o Addition: Add 4-bromostyrene (1.0 mmol) and methanesulfonamide (1.0 mmol) in one
portion.

e Reaction: Stir vigorously at 0°C for 12—24 hours. Monitor consumption of alkene by TLC or
HPLC.[1]

e Quenching: Add solid sodium sulfite (Naz2SOs, 1.5 g) to quench the Os(VIII) species. Stir for
30 minutes at room temperature.

o Extraction: Extract with Ethyl Acetate (3x). Wash combined organics with 1M KOH (to
remove sulfonamide), water, and brine.

 Purification: Recrystallize from hexanes/EtOAc to upgrade ee% if necessary.

Visualizing the Pathway

The following diagram illustrates the stereochemical outcome and reagent logic.
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Figure 1: Sharpless Asymmetric Dihydroxylation pathway yielding the (S)-diol.

Chemical Reactivity & Transformations[1][7]

The utility of (S)-1-(4-bromophenyl)ethane-1,2-diol extends beyond the diol itself.[1] It is a
"divergent intermediate."[1] The primary hydroxyl group is sterically accessible for selective
functionalization, while the secondary benzylic hydroxyl retains the chiral information.

Regioselective Activation & Epoxide Formation

A critical transformation is the conversion to (S)-4-bromostyrene oxide.[1] This is achieved by
selectively tosylating the primary alcohol followed by base-mediated ring closure.[1] This
epoxide is a gateway to chiral beta-blockers.[1]

Reaction Sequence:
o Tosylation: Diol + TsClI (1.05 eq) + Pyridine

Primary Monotosylate.[1]

o Note: The primary alcohol reacts significantly faster than the secondary benzylic alcohol.

[1]
e Cyclization: Monotosylate + K2COs/MeOH
(S)-Epoxide.[1]

o Stereochemistry: The stereocenter at C1 is preserved (no inversion occurs because the
bond to the chiral center is not broken; the oxygen at C1 acts as the nucleophile attacking
C2).[1]

Cross-Coupling Capabilities

The para-bromine atom allows for late-stage modification.[1] The diol (or its protected
acetonide form) can undergo Suzuki-Miyaura coupling with aryl boronic acids to generate biaryl
diols, which are common motifs in protein degraders (PROTACS) and enzyme inhibitors.
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Figure 2: Divergent synthetic utility of the (S)-diol scaffold.

Pharmaceutical Applications
Precursor to Beta-Adrenergic Receptor Modulators

The (S)-diol is the direct progenitor of the phenylethanolamine pharmacophore.[1]

¢ Mechanism: Conversion to the epoxide followed by ring opening with an amine (e.qg.,
isopropylamine or a long-chain lipophilic amine) generates the beta-amino alcohol core.[1]

o Stereochemical Importance: The biological activity of beta-blockers and agonists is highly
dependent on chirality.[1] For many phenylethanolamines, the (R)-configuration at the
benzylic position is active.[1]
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o Inversion Logic: If the (S)-epoxide is opened by a nucleophile at the terminal carbon
(regioselective), the stereocenter is retained.[1] If an inversion strategy (e.g., Mitsunobu) is
used on the diol directly, the configuration can be flipped.

Protein Degrader (PROTAC) Linkers

Recent literature highlights the use of brominated chiral diols as "anchors" for E3 ligase
ligands.[1] The bromine allows attachment to the ligand (e.g., VHL or Cereblon binder), while
the diol chain provides a hydrophilic spacer that can be fine-tuned for length and rigidity.

Handling and Safety

o Hazard Classification: Irritant (Skin/Eye/Respiratory).[1][3]
e H-Statements: H315, H319, H335.

+ Handling: Use standard PPE (gloves, goggles). The compound is not volatile but dust
inhalation should be avoided.[1]

 Stability: Stable under normal conditions.[1] Protect from moisture to prevent clumping,
though it is not rapidly hydrolyzable.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Bromostyrene synthesis - chemicalbook [chemicalbook.com]

2. Pannellum [its.uark.edu]

3. fluorochem.co.uk [fluorochem.co.uk]

» To cite this document: BenchChem. [Technical Masterclass: (S)-1-(4-Bromophenyl)ethane-
1,2-diol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2769284/docs#technical-masterclass-s-1-4-
bromophenyl-ethane-1-2-diol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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